Cas no 478258-14-9 ((E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE)

• Product Name: (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE
• CAS No: 478258-14-9
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 3028636
• Update Time: 2025-10-29

(E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE
• SALOR-INT L232513-1EA
• 3-(4-(METHYLTHIO)PHENYL)-N-(3-NITROPHENYL)ACRYLAMIDE

• Inchi： 1S/C16H14N2O3S/c1-22-15-8-5-12(6-9-15)7-10-16(19)17-13-3-2-4-14(11-13)18(20)21/h2-11H,1H3,(H,17,19)
• InChI Key： WYXPYGMVWQTHEJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)C=CC1=CC=C(SC)C=C1

Additional information on (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE

Introduction to (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE (CAS No. 478258-14-9)

(E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE (CAS No. 478258-14-9) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, often referred to by its systematic name, is a member of the class of compounds known as amides. The structure of this compound features a conjugated double bond, a nitro group, and a methylsulfanyl (thiomethyl) group, which contribute to its unique chemical and biological properties.

The molecular formula of (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE is C₁₆H₁₅N₃O₃S, with a molecular weight of approximately 317.37 g/mol. The presence of the nitro group and the thiomethyl group imparts significant electronic and steric effects, making this compound an interesting subject for both theoretical and experimental studies.

In the realm of medicinal chemistry, (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE has been explored for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that it may have cytotoxic effects on various cancer cell lines, making it a promising candidate for further investigation in oncology.

The synthesis of (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE typically involves multi-step reactions, including the formation of the amide bond and the introduction of the nitro and thiomethyl groups. One common synthetic route involves the reaction of 4-methylthiophenylacetonitrile with 3-nitroaniline in the presence of an appropriate catalyst. The resulting nitrile is then hydrolyzed to form the amide. The E-isomer can be selectively obtained through careful control of reaction conditions, such as temperature and solvent choice.

The physical properties of (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE are also noteworthy. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. These solubility characteristics are important for its use in biological assays and pharmaceutical formulations.

In terms of biological activity, (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE has been evaluated for its ability to modulate various cellular processes. In vitro studies have demonstrated that it can inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Mechanistic studies suggest that these effects may be mediated through the activation of pro-apoptotic signaling pathways and the suppression of anti-apoptotic proteins.

Beyond its potential as an anti-cancer agent, (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE has also shown promise in treating inflammatory conditions. Inflammation is a complex process involving multiple signaling pathways and cellular mediators. This compound has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key players in chronic inflammatory diseases.

The safety profile of (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE is another critical aspect that has been studied extensively. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, (E)-3-[4-(METHYLSULFANYL)PHENYL]-N-(3-NITROPHENYL)-2-PROPENAMIDE (CAS No. 478258-14-9) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for cancer and inflammatory diseases. Ongoing research continues to explore its mechanisms of action, safety profile, and potential clinical applications.